Cas no 243983-91-7 (Benzoic acid, 4-[[[2-(ethoxycarbonyl)-2-cyclohexen-1-yl]sulfonyl]amino]-,methyl ester)
243983-91-7 structure
Product Name:Benzoic acid, 4-[[[2-(ethoxycarbonyl)-2-cyclohexen-1-yl]sulfonyl]amino]-,methyl ester
CAS No:243983-91-7
MF:C17H21NO6S
MW:367.416743993759
CID:1417124
Update Time:2024-08-15
Benzoic acid, 4-[[[2-(ethoxycarbonyl)-2-cyclohexen-1-yl]sulfonyl]amino]-,methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[[[2-(ethoxycarbonyl)-2-cyclohexen-1-yl]sulfonyl]amino]-,methyl ester
- Benzoic acid, 4-[[[2-(ethoxycarbonyl)-2-cyclohexen-1-yl]sulfonyl]amino]-, methyl ester
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- Inchi: 1S/C17H21NO6S/c1-3-24-17(20)14-6-4-5-7-15(14)25(21,22)18-13-10-8-12(9-11-13)16(19)23-2/h6,8-11,15,18H,3-5,7H2,1-2H3
- InChI Key: FCMJKPFNHDXPCY-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(NS(C2CCCC=C2C(OCC)=O)(=O)=O)C=C1
Computed Properties
- Exact Mass: 367.10903
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 510.3±60.0 °C(Predicted)
- PSA: 98.77
- pka: 7.21±0.40(Predicted)
Benzoic acid, 4-[[[2-(ethoxycarbonyl)-2-cyclohexen-1-yl]sulfonyl]amino]-,methyl ester Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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